Cas no 2034609-79-3 (1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2034609-79-3
• MF: C₁₅H₁₈BrN₃O₂S
• MW: 384.291321277618
• CID: 5336593
• Update Time: 2025-07-22

1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((4-bromophenyl)sulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine
• 1-(4-bromophenyl)sulfonyl-4-(1-methylpyrazol-3-yl)piperidine
• 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine

• Inchi： 1S/C15H18BrN3O2S/c1-18-9-8-15(17-18)12-6-10-19(11-7-12)22(20,21)14-4-2-13(16)3-5-14/h2-5,8-9,12H,6-7,10-11H2,1H3
• InChI Key： FWWYUPUVGCGNTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCC(C2C=CN(C)N=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 466
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine

Introduction to 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034609-79-3)

1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 2034609-79-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, characterized by the presence of a sulfonyl group attached to a piperidine ring, which is further substituted with a brominated benzene ring and a methylpyrazole moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The sulfonamide functional group in 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine is well-known for its biological activity and has been widely utilized in the synthesis of various therapeutic agents. Sulfonamides exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The introduction of the bromobenzene ring at the 4-position of the sulfonyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profiles.

The methylpyrazole substituent at the 4-position of the piperidine ring adds another layer of complexity to the molecule, contributing to its binding affinity and selectivity. Pyrazole derivatives are known for their role in various biological processes and have been extensively studied for their potential as pharmacophores. The combination of these structural elements in 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine suggests that it may exhibit novel interactions with biological targets, making it an attractive scaffold for further medicinal chemistry investigations.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are often involved in critical cellular processes and are implicated in various diseases. The piperidine core in 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine provides a suitable platform for designing molecules that can interact with PPIs. Piperidine derivatives have been shown to exhibit high binding affinity to numerous protein targets, making them valuable tools in drug discovery.

Moreover, the bromine atom at the 4-position of the benzene ring introduces a handle for further chemical modifications, allowing chemists to explore diverse structural analogs through techniques such as cross-coupling reactions. This flexibility is particularly useful in hit-to-lead optimization campaigns, where subtle changes in molecular structure can significantly alter biological activity.

Recent studies have highlighted the importance of sulfonamide-based compounds in addressing unmet medical needs. For instance, sulfonamides have been successfully incorporated into drugs targeting metabolic disorders, infectious diseases, and even cancer. The structural motif present in 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine aligns well with these trends, suggesting potential applications in multiple therapeutic areas.

The pyrazole ring itself is a privileged scaffold that has been extensively explored for its pharmacological properties. Pyrazole derivatives have demonstrated efficacy in various preclinical models, including those related to inflammation, pain management, and neurodegenerative diseases. The presence of a methyl group at the 1-position of the pyrazole ring further enhances its bioisosteric properties with other heterocyclic systems commonly found in biologically active molecules.

From a synthetic chemistry perspective, 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine represents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including sulfonylation reactions, nucleophilic substitution at the bromine atom, and cyclization processes. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions can be employed to streamline these transformations and improve yield and purity.

The compound's potential as a lead molecule has not gone unnoticed by academic researchers and pharmaceutical companies alike. Several groups have reported on derivatives of this scaffold that exhibit promising biological activity. For example, modifications to the pyrazole ring or the piperidine moiety have led to compounds with enhanced potency or selectivity against specific targets. These findings underscore the importance of 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine as a starting point for further drug development efforts.

In conclusion, 1-(4-bromobenzenesulfonyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034609-79-3) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique combination of functional groups makes it an ideal candidate for medicinal chemistry investigations aimed at discovering novel therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, this compound is likely to play an important role in addressing some of today's most pressing medical challenges.